Cas no 1804439-99-3 (Ethyl 4-(bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804439-99-3
• MF: C₁₀H₈BrF₃INO₃
• MW: 453.979104995728
• CID: 4837155
• Update Time: 2025-06-09

Ethyl 4-(bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H8BrF3INO3/c1-2-18-9(17)8-7(15)5(4-11)3-6(16-8)19-10(12,13)14/h3H,2,4H2,1H3
• InChI Key： JPGNYLGEYAYWBY-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=NC(=CC=1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 4.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 4-(bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804439-99-3)

The compound Ethyl 4-(bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804439-99-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, iodo, and trifluoromethoxy functional groups, make it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science.

One of the key reasons for the growing interest in Ethyl 4-(bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate is its role in the development of novel therapeutics. The presence of halogen atoms (bromine and iodine) enhances its reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating bioactive molecules, including kinase inhibitors and antiviral agents. The trifluoromethoxy group further contributes to metabolic stability, a critical factor in drug design.

In addition to pharmaceutical applications, this compound is also explored in agrochemical research. The pyridine core is a common scaffold in herbicides and insecticides, and the introduction of halogen substituents can modulate biological activity. For instance, the bromomethyl group allows for further functionalization, making it a valuable building block for designing next-generation crop protection agents. This aligns with the increasing demand for sustainable and efficient agrochemical solutions.

The synthesis and handling of Ethyl 4-(bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate require expertise in organic chemistry. Its CAS No. 1804439-99-3 is often used as a unique identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Researchers frequently inquire about its purity, storage conditions, and compatibility with various reaction conditions, highlighting the need for detailed technical data sheets.

From an industrial perspective, scalability and cost-effectiveness are critical considerations. The compound's multifunctional nature allows for streamlined synthetic routes, reducing the need for multiple intermediates. This efficiency is particularly appealing to manufacturers aiming to optimize production processes. Moreover, its stability under standard laboratory conditions makes it a practical choice for large-scale applications.

Environmental and safety aspects are also paramount when working with Ethyl 4-(bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Users often search for guidelines on personal protective equipment (PPE) and waste disposal methods, reflecting the broader emphasis on responsible chemical management.

In summary, Ethyl 4-(bromomethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804439-99-3) is a pivotal compound in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its reactive functional groups and structural versatility. As the scientific community continues to explore its potential, this compound remains a topic of significant interest and innovation.